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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421

Audience: Researchers, scientists, and drug development professionals.

Principle and Application

The spectrophotometric determination of hexavalent chromium [Cr(VI)] using 1,5-
diphenylcarbazide (DPC) is a highly sensitive and selective method widely employed for
environmental monitoring and industrial quality control. The toxicity of chromium is highly
dependent on its oxidation state; Cr(VI) is a potent toxin and carcinogen, whereas trivalent
chromium [Cr(111)] is a micronutrient.[1] This method allows for the specific quantification of the
hazardous Cr(VI) species.

The chemical principle involves a two-step reaction in a strong acidic medium (pH = 1.0).[1][2]
[3] First, Cr(VI) oxidizes 1,5-diphenylcarbazide (DPC) to 1,5-diphenylcarbazone (DPCO),
during which Cr(VI) is reduced to Cr(lll).[2][4][5] Subsequently, the newly formed Cr(lll) ions
react with the 1,5-diphenylcarbazone to form a stable, intensely colored magenta-violet
complex.[2][4][6] The absorbance of this complex is measured at its maximum wavelength
(Amax) of approximately 540 nm.[1][2][3] The color intensity is directly proportional to the initial
concentration of Cr(VI) in the sample, adhering to the Beer-Lambert law within a specific
concentration range.[4][7]

This method is specific for Cr(VI), as Cr(lll) does not react with DPC.[4][8] To determine the
total chromium concentration, any Cr(lll) present in the sample must first be oxidized to Cr(VI)
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using an oxidizing agent such as potassium permanganate or ammonium persulfate.[1][9] The
Cr(lll) concentration can then be calculated by subtracting the initial Cr(VI) concentration from

the total chromium concentration.[1]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the spectrophotometric

determination of Cr(VI) using 1,5-diphenylcarbazone.

Parameter Typical Value /| Range

Notes

Maximum Wavelength (Amax) 540 - 543 nm

The peak absorbance
wavelength for the Cr(lll)-
DPCO complex.[1][2][6]

Optimal pH ~1.0

A strongly acidic environment

is required for the reaction.[1]

[2](3]

Linearity Range 0.03 - 3.0 mg/L

The range can vary based on
specific protocol and
instrument path length.[6][7]
[10]

Limit of Detection (LOD) 0.02 - 0.2 mg/L

Can be lowered significantly
with preconcentration
techniques.[2][5][6]

High (e.g., 4.2 x 10°

Indicates the high sensitivity of

Molar Absorptivity the method, especially with
L-mol~t.cm™?) )
enrichment.[11]
The colored complex forms
Color Development Time 5 - 15 minutes rapidly and is stable for a

limited time.[1][2][7]

Iron (Fe3*), Copper (Cu?t),

Common Interferences ] )
Nickel (Ni2*)

Fe(lll) is a significant
interferent but can be masked
with agents like NaF.[1][3][12]
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Chemical Reaction and Experimental Workflow

The diagrams below illustrate the chemical reaction pathway and the general experimental

workflow for this analytical method.

Chemical Reaction Pathway

Step 1: Redox Reaction

1,5-Diphenylcarbazide
(Colorless)

\ 4

oxidizes

m 1,5-Diphenylcarbazone

Step 2: Complexation

m forms complex with

vy

[Cr(111)-DPCO] Complex
(Intense Violet Color)

Click to download full resolution via product page

Caption: Chemical reaction pathway for Cr(VI) detection.
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General Experimental Workflow

Start: Sample Collection

1. Sample Preparation
- Filtration (if needed)
- Acidification (e.g., H2S0a4)

Optional: Oxidation Step
(for Total Chromium Analysis)
- Add Oxidant (e.g., KMnOa4) & Heat

2. Reagent Addition
- Add 1,5-Diphenylcarbazide Solution

3. Color Development
- Incubate for 5-15 minutes

- Measure Absorbance at ~540 nm

l

5. Data Analysis
- Plot Standard Curve
- Calculate Cr(VI) Concentration

End: Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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